Cas no 851412-41-4 (2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)

2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide structure
851412-41-4 structure
Product Name:2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
CAS No:851412-41-4
MF:C17H15FN2OS
MW:314.377206087112
CID:6618301
PubChem ID:5110350
Update Time:2023-11-21

2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
    • 2-((1-(3-fluorobenzyl)-1H-indol-3-yl)thio)acetamide
    • CHEMBL1539578
    • AKOS024587785
    • 851412-41-4
    • F0616-0130
    • 2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide
    • SMR000319905
    • MLS000419205
    • SR-01000007743
    • SR-01000007743-1
    • HMS2675J06
    • 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
    • Inchi: 1S/C17H15FN2OS/c18-13-5-3-4-12(8-13)9-20-10-16(22-11-17(19)21)14-6-1-2-7-15(14)20/h1-8,10H,9,11H2,(H2,19,21)
    • InChI Key: UYHIYXOXHOUVEA-UHFFFAOYSA-N
    • SMILES: S(CC(N)=O)C1=CN(CC2C=CC=C(C=2)F)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 314.08891244g/mol
  • Monoisotopic Mass: 314.08891244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 73.3Ų

2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0616-0130-2μmol
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
851412-41-4 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0616-0130-5μmol
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
851412-41-4 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0616-0130-10μmol
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
851412-41-4 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0616-0130-20μmol
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
851412-41-4 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0616-0130-1mg
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
851412-41-4 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0616-0130-2mg
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
851412-41-4 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0616-0130-3mg
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
851412-41-4 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0616-0130-4mg
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
851412-41-4 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0616-0130-5mg
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
851412-41-4 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0616-0130-10mg
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
851412-41-4 90%+
10mg
$79.0 2023-05-17
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD